(2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-(3,4-dichloroanilino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C10H7Cl2NO3/c11-7-2-1-6(5-8(7)12)13-9(14)3-4-10(15)16/h1-5H,(H,13,14)(H,15,16)/b4-3+
• InChI Key: YMYKNYVBUCMJOG-ONEGZZNKSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C=CC(=O)O)Cl)Cl
• Isomeric SMILES: C1=CC(=C(C=C1NC(=O)/C=C/C(=O)O)Cl)Cl
• Molecular Formula: C10H7Cl2NO3
• DSSTOX Substance ID: DTXSID801200730
• Molecular Weight: 260.07 g/mol
• CAS RN: 929697-62-1, 54012-56-5

Description

(2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid, also known as 3,4-dichloroaniline-4-oxobutanoic acid (DCOBA), is an organic compound that has been studied for its potential applications in scientific research. DCOBA is a colorless solid that is soluble in water, ethanol, and other organic solvents. It is composed of an aromatic amine and a carboxylic acid, making it an important intermediate in the synthesis of various organic compounds. DCOBA has been studied for its potential use in the synthesis of drugs, dyes, and other organic compounds.

Scientific Research Applications

Crystallographic and Structural Analysis

In crystallography, compounds structurally related to (2E)-4-[(3,4-dichlorophenyl)amino]-4-oxobut-2-enoic acid have been examined to understand their molecular geometry and hydrogen bonding interactions. For example, N-Phenylmaleamic acid demonstrates planar molecular structures with intramolecular hydrogen bonding, contributing to the understanding of molecular stability and interactions within crystals (K. Lo & S. Ng, 2009).

Biochemical and Pharmacological Research

Biochemically, these compounds have been explored for their potential as neuroprotective agents through the inhibition of the kynurenine-3-hydroxylase enzyme. This enzyme is implicated in neurodegenerative diseases, and its inhibition could offer therapeutic strategies (M. Drysdale et al., 2000).

Synthetic Chemistry Applications

In synthetic chemistry, these compounds serve as key intermediates in the synthesis of novel heterocyclic compounds with potential applications ranging from materials science to drug development. For instance, the facile synthesis of new fused and non-fused heterocyclic systems from a γ-ketoacid showcases the reactivity of these compounds towards various nucleophiles, leading to the formation of structurally diverse heterocycles (M. Salem et al., 2014).

Investigating Biological Activities

Additionally, the study of substituted 4-aryl-4-oxo-2-thienylaminobut-2-enoic acids highlights the analgesic activity of these compounds, comparable or superior to reference drugs, indicating their potential for pain management and therapeutic applications (S. Shipilovskikh et al., 2013).